Chlorine: The presence of a chlorine atom can influence the binding properties of the molecule to biological targets. Chlorine substitution can sometimes enhance potency or selectivity for certain enzymes or receptors.
Sulfonyl group: Sulfonyl groups are commonly found in pharmaceuticals and can play various roles, such as improving solubility or acting as a bioisostere for other functional groups involved in protein-ligand interactions [].
Pyridine ring: Pyridine is a common heterocyclic scaffold found in many drugs. It can participate in hydrogen bonding and aromatic interactions with biological targets [].
Piperidine and pyrrolidine rings: These cyclic amine groups are frequently present in medicinal chemistry and can play a role in hydrogen bonding and influencing the overall shape of the molecule for binding to receptors or enzymes.
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